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Compound of Interest

Compound Name: Pevikon

Cat. No.: B1216278 Get Quote

An In-depth Technical Guide to the Material Safety of Pevikon C-870 for Research

Laboratories

This guide provides a comprehensive overview of the safety and handling protocols for

Pevikon C-870, a vinyl chloride homopolymer. The information is intended for researchers,

scientists, and professionals in drug development who may work with this substance. The data

presented is compiled from safety data sheets for PEVIKON™ grades and technical data

sheets for related products, as a specific material safety data sheet for Pevikon C-870 was not

publicly available.

Data Presentation
The following tables summarize the key quantitative data available for PEVIKON™ grades.

This information is crucial for risk assessment and the implementation of appropriate safety

measures in a laboratory setting.

Physical and Chemical Properties
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Property Value

Form Powder

Color White

Odor Odorless

Auto Ignition Temperature 450 °C (but no self-sustained flame)

Specific Gravity 1.4 at 20 °C

Explosive Properties
Classified as a dust explosive (class ST1) -

Weakly Combustible

Solubility Essentially insoluble in water

Exposure Controls

Substance CAS No. LTEL 8 hr TWA (mg/m³)

PVC Dust (Respirable) 9002-86-2 1.5

Health Hazard Information
Pevikon is generally considered to have low acute toxicity under normal handling conditions.

However, the dust can cause physical abrasion to the skin and eyes.[1] High concentrations of

dust may irritate the respiratory tract, and repeated inhalation exposure could lead to adverse

lung effects.[1] If swallowed, it is unlikely to be hazardous.[1]

Stability and Reactivity
Pevikon is stable under normal conditions.[1] It is resistant to acids and alkalis up to 60°C, with

the exception of sulfuric acid (>90%) and nitric acid (>50%).[1] Above this temperature,

stronger acids can attack the polymer.[1]

Experimental Protocols
Detailed experimental protocols involving Pevikon C-870 are not available in the provided

safety and technical data sheets. Researchers should develop specific protocols based on their
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experimental design, incorporating the safety information provided in this guide.

Mandatory Visualizations
Safe Handling and Storage Workflow

The following diagram outlines the recommended workflow for the safe handling and storage of

Pevikon in a laboratory environment.
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Safe Handling Procedures

Safe Storage Conditions

Receive Pevikon Container

Wear Appropriate PPE
(Goggles, Gloves, Dust Mask) Keep Container Tightly Closed

Ensure Adequate Ventilation

Handle with Care to Avoid Dust Generation

Ensure Equipment is Earthed

During Hot Processing:
Avoid Inhaling Vapors

Clean Spills Promptly

Store Away from Heat and Ignition Sources

Keep Away from Food and Drink

Ensure Fixed Storage Vessels are Earthed

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of Pevikon.

Chemical Incompatibility Diagram
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This diagram illustrates the chemical incompatibilities of Pevikon, highlighting substances to

avoid.

Incompatible Materials

Pevikon

Strong Acids (>60°C)

Attacked by

Sulfuric Acid (>90%)

Not resistant to

Nitric Acid (>50%)

Not resistant to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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